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Compound of Interest

Compound Name: 7-Methyl-3-octene

Cat. No.: B11826508

Technical Support Center: 7-Methyl-3-octene

Disclaimer: A specific Safety Data Sheet (SDS) for 7-Methyl-3-octene (CAS 86668-33-9) could
not be located in publicly available resources. The following best practices are based on
general knowledge of flammable hydrocarbons and information from safety data sheets of
similar octene isomers. This information should be used as a general guideline only. It is
imperative to obtain the specific SDS from your supplier for detailed and accurate safety
information before handling this chemical.

Frequently Asked Questions (FAQs)

Q1: How should 7-Methyl-3-octene be stored?

Due to its expected flammable nature, 7-Methyl-3-octene should be stored in a cool, dry, and
well-ventilated area away from sources of ignition such as heat, sparks, and open flames.[1][2]
It is crucial to keep the container tightly closed to prevent the escape of vapors.[1] Storage
should be in a designated flammable liquids storage cabinet or room. While specific
temperature requirements are not available for this compound, related isomers have
recommended storage temperatures ranging from -10°C to 8°C. Therefore, refrigerated storage
under an inert atmosphere is a probable requirement.

Q2: What are the primary hazards associated with 7-Methyl-3-octene?
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Based on data for similar compounds, 7-Methyl-3-octene is expected to be a flammable liquid
and vapor.[2] It may also cause skin and eye irritation.[2] Inhalation of vapors may cause
respiratory tract irritation. Ingestion could be harmful, and aspiration of the liquid into the lungs
may cause serious health issues.[2]

Q3: What personal protective equipment (PPE) should be worn when handling 7-Methyl-3-
octene?

When handling 7-Methyl-3-octene, it is recommended to wear the following personal
protective equipment:

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for any signs
of degradation before use.

» Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. In case of
potential splashing, additional protective clothing may be necessary.

» Respiratory Protection: If working in an area with inadequate ventilation or when the potential
for vapor inhalation is high, a NIOSH-approved respirator with an organic vapor cartridge is
recommended.

Q4: What should | do in case of a spill?

In the event of a 7-Methyl-3-octene spill, immediately evacuate the area and remove all
sources of ignition.[2] Ventilate the area of the spill. For small spills, absorb the liquid with an
inert material (e.g., vermiculite, dry sand) and place it in a sealed container for disposal. Do not
allow the spill to enter drains or waterways. For large spills, contact your institution's
environmental health and safety department.

Q5: What are the first-aid measures for exposure to 7-Methyl-3-octene?

The following are general first-aid guidelines. Always consult the specific SDS for the
compound you are working with.
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 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Quantitative Data Summary

Due to the lack of a specific SDS for 7-Methyl-3-octene, a detailed quantitative data table
cannot be provided. However, some physical properties have been identified from chemical

databases:
Property Value Source
CAS Number 86668-33-9 ChemNet
Molecular Formula CoH1s ChemNet
Molecular Weight 126.24 g/mol PubChem
Boiling Point 140.3°C at 760 mmHg ChemNet
Flash Point 27.8°C ChemNet

Troubleshooting Guide

Below is a general troubleshooting guide for common issues encountered during the handling
and storage of flammable liquids like 7-Methyl-3-octene.

Problem: | smell a strong chemical odor in the storage area.

o Possible Cause: Improperly sealed container or a leak.
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e Solution:

o

Ensure adequate ventilation.

[¢]

Wearing appropriate PPE, check that the container cap is tightly sealed.

[¢]

Inspect the container for any cracks or damage.

[e]

If a leak is found, transfer the contents to a new, appropriate container.

o

If the odor persists, there may be a larger, undetected spill. Follow spill response
procedures.

Problem: The compound appears discolored or has formed precipitates.

o Possible Cause: Contamination or degradation of the compound. This could be due to
improper storage conditions (e.g., exposure to air, light, or incompatible materials).

e Solution:
o Do not use the compound.

o Review the storage conditions to ensure they align with the (to be obtained) SDS
recommendations.

o Dispose of the degraded material according to your institution's hazardous waste disposal
procedures.

Experimental Workflow

The following diagram illustrates a general workflow for safely handling a flammable liquid
chemical like 7-Methyl-3-octene in a research setting.
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Caption: A logical workflow for the safe handling of flammable liquids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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